Cas no 2624138-16-3 (2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid)
2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2624138-16-3
- EN300-27751973
- 2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid
- 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid
-
- Inchi: 1S/C8H12N2O5/c1-15-8(13)6-2-5(3-7(11)12)4-10(6)9-14/h5-6H,2-4H2,1H3,(H,11,12)
- InChI Key: JKMWQTJTQICKJB-UHFFFAOYSA-N
- SMILES: O(C)C(C1CC(CC(=O)O)CN1N=O)=O
Computed Properties
- Exact Mass: 216.07462149g/mol
- Monoisotopic Mass: 216.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 96.3Ų
2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27751973-0.05g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 0.05g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-27751973-0.1g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 0.1g |
$1332.0 | 2025-03-19 | |
| Enamine | EN300-27751973-0.25g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 0.25g |
$1393.0 | 2025-03-19 | |
| Enamine | EN300-27751973-0.5g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 0.5g |
$1453.0 | 2025-03-19 | |
| Enamine | EN300-27751973-1.0g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 1.0g |
$1515.0 | 2025-03-19 | |
| Enamine | EN300-27751973-2.5g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 2.5g |
$2969.0 | 2025-03-19 | |
| Enamine | EN300-27751973-5.0g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 5.0g |
$4391.0 | 2025-03-19 | |
| Enamine | EN300-27751973-10.0g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 95.0% | 10.0g |
$6512.0 | 2025-03-19 | |
| Enamine | EN300-27751973-1g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 1g |
$1515.0 | 2023-09-09 | ||
| Enamine | EN300-27751973-5g |
2-[5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-yl]acetic acid |
2624138-16-3 | 5g |
$4391.0 | 2023-09-09 |
2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid
Introduction to 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid (CAS No. 2624138-16-3)
2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2624138-16-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the nitro-substituted pyrrolidine class, a structural motif widely recognized for its pharmacological relevance. The presence of both a methoxycarbonyl (ester) group and a nitro group in its molecular framework endows it with unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.
The structural features of 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid contribute to its versatility in synthetic applications. The nitro group, a well-documented pharmacophore, can participate in various chemical transformations, including reduction to an amine or diazotization reactions, which are pivotal in constructing more complex molecular architectures. Concurrently, the methoxycarbonyl moiety serves as an excellent protecting group for hydroxyl or carboxylic acid functionalities, facilitating selective modifications during synthetic pathways. This dual functionality makes the compound particularly useful in multi-step organic synthesis, where precise control over reaction outcomes is essential.
In recent years, there has been a surge in research focused on nitro-containing heterocycles due to their broad spectrum of biological activities. Pyrrolidine derivatives, in particular, have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The nitro group in 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid is strategically positioned within the pyrrolidine ring, which is a core structural element in many bioactive molecules. This positioning allows for fine-tuning of electronic properties and interactions with biological targets, enhancing the compound's utility as a building block in medicinal chemistry.
One of the most compelling aspects of 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid is its potential application in the development of novel therapeutic agents. The nitro group can be selectively reduced to an amine under mild conditions, yielding a precursor that can be further functionalized to introduce additional pharmacophoric elements. This flexibility is particularly valuable in drug design, where the ability to modify multiple sites within a molecular framework is often required to optimize potency and selectivity. Additionally, the ester functionality provides a handle for conjugation with other biomolecules or for further derivatization via hydrolysis or transesterification reactions.
Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of nitro-substituted pyrrolidines in drug discovery. These computational tools enable researchers to predict the binding modes of such compounds with biological targets with high accuracy, facilitating the rational design of next-generation drugs. For instance, studies have demonstrated that nitro-pyrrolidine derivatives can interact with enzymes and receptors through both hydrophobic and electrostatic interactions, making them promising candidates for modulating key biological pathways involved in diseases such as cancer and neurodegeneration.
The synthesis of 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine core efficiently. Furthermore, palladium-catalyzed nitration reactions have enabled the introduction of the nitro group at specific positions with high regioselectivity. These advances have not only streamlined the synthesis of this compound but also provided insights into general strategies for constructing related nitro-heterocycles.
The pharmacological potential of 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid has been explored through several preclinical studies. In particular, its derivatives have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and are frequently dysregulated in cancer cells. The nitro group plays a crucial role in modulating the binding affinity and selectivity of these derivatives toward their target enzymes. Additionally, preliminary studies suggest that nitro-pyrrolidine-based compounds may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory signaling pathways.
The future prospects for 2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new opportunities will arise for leveraging its structural features in drug development. Moreover, advancements in synthetic chemistry will likely provide more efficient routes to this compound and its derivatives, reducing costs and improving scalability for industrial applications. Collaborative efforts between academia and industry are essential to translate these laboratory findings into tangible therapeutic benefits for patients worldwide.
2624138-16-3 (2-5-(methoxycarbonyl)-1-nitrosopyrrolidin-3-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)